Cas no 656809-99-3 (2,4-Pyrimidinediamine, 5-[[4-(3-phenoxypropoxy)phenyl]methyl]-)

• Product name: 2,4-Pyrimidinediamine, 5-[[4-(3-phenoxypropoxy)phenyl]methyl]-
• CAS No: 656809-99-3
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 397666
• PubChem ID: 11256615

2,4-Pyrimidinediamine, 5-[[4-(3-phenoxypropoxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-[[4-(3-phenoxypropoxy)phenyl]methyl]-
• 5-[[4-(3-phenoxypropoxy)phenyl]methyl]pyrimidine-2,4-diamine
• 5-[4-(3-Phenoxy-propoxy)-benzyl]-pyrimidine-2,4-diamine
• BDBM50138693
• CHEMBL119568
• DTXSID10460353
• 656809-99-3

• Inchi： InChI=1S/C20H22N4O2/c21-19-16(14-23-20(22)24-19)13-15-7-9-18(10-8-15)26-12-4-11-25-17-5-2-1-3-6-17/h1-3,5-10,14H,4,11-13H2,(H4,21,22,23,24)
• InChI Key： CGTOIDPIJHADNI-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OCCCOC2=CC=C(C=C2)CC3=CN=C(N=C3N)N

Computed Properties

• Exact Mass: 350.17446
• Monoisotopic Mass: 350.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 96.28